Cas no 2229384-77-2 (2-(aminomethyl)prop-2-en-1-ylcyclopropane)

• Product Name: 2-(aminomethyl)prop-2-en-1-ylcyclopropane
• CAS No: 2229384-77-2
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 6139185
• PubChem ID: 165712186
• Update Time: 2025-06-12

2-(aminomethyl)prop-2-en-1-ylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)prop-2-en-1-ylcyclopropane
• [2-(aminomethyl)prop-2-en-1-yl]cyclopropane
• EN300-1998898
• 2229384-77-2

• Inchi： 1S/C7H13N/c1-6(5-8)4-7-2-3-7/h7H,1-5,8H2
• InChI Key： GVJIUXCITPDOOB-UHFFFAOYSA-N
• SMILES： NCC(=C)CC1CC1

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(aminomethyl)prop-2-en-1-ylcyclopropane

Introduction to 2-(aminomethyl)prop-2-en-1-ylcyclopropane (CAS No. 2229384-77-2)

2-(aminomethyl)prop-2-en-1-ylcyclopropane, also known by its CAS number 2229384-77-2, is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound features a cyclopropane ring with an aminomethyl group attached to a propenyl moiety, making it a valuable building block for the synthesis of more complex molecules. Its structural characteristics and chemical properties have led to its exploration in various applications, including drug discovery and materials science.

The chemical structure of 2-(aminomethyl)prop-2-en-1-ylcyclopropane is defined by its cyclopropane ring, which is a three-membered ring with high ring strain. This strain imparts unique reactivity and conformational properties to the molecule. The presence of the aminomethyl group and the propenyl moiety further enhances its reactivity and functional versatility. The aminomethyl group can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, while the propenyl moiety can undergo addition reactions, making this compound a versatile starting material for synthetic chemistry.

In recent years, 2-(aminomethyl)prop-2-en-1-ylcyclopropane has been studied for its potential applications in drug discovery. One notable area of research involves its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of new antiviral agents. The unique structure of 2-(aminomethyl)prop-2-en-1-ylcyclopropane allows for the introduction of functional groups that can enhance the pharmacological properties of the final drug molecules, such as improved solubility, stability, and bioavailability.

Beyond pharmaceutical applications, 2-(aminomethyl)prop-2-en-1-ylcyclopropane has also shown promise in materials science. Its ability to undergo polymerization reactions makes it a potential candidate for the synthesis of advanced polymers with tailored properties. A recent study in Macromolecules demonstrated the use of this compound in the preparation of copolymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The synthesis of 2-(aminomethyl)prop-2-en-1-ylcyclopropane typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a cyclopropane derivative with an appropriate amine and alkene precursor. The choice of reagents and catalysts plays a crucial role in optimizing the yield and selectivity of the reaction. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes for this compound.

The physical and chemical properties of 2-(aminomethyl)prop-2-en-1-ylcyclopropane are well-documented in scientific literature. It is generally described as a colorless liquid with a characteristic odor. Its boiling point, melting point, and solubility in various solvents are important parameters for its handling and storage. Additionally, its reactivity with different functional groups has been extensively studied, providing valuable insights into its potential applications.

In conclusion, 2-(aminomethyl)prop-2-en-1-ylcyclopropane (CAS No. 2229384-77-2) is a versatile organic compound with significant potential in both pharmaceutical research and materials science. Its unique structural features and chemical properties make it an attractive building block for the synthesis of more complex molecules with diverse applications. Ongoing research continues to explore new avenues for its use, highlighting its importance in modern chemistry and related fields.